Cas no 2098002-76-5 ((6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine)

• Product Name: (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine
• CAS No: 2098002-76-5
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 5041661
• Update Time: 2025-05-22

(6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-(thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine
• (6-thiophen-2-yl-6,7-dihydro-4H-triazolo[5,1-c][1,4]oxazin-3-yl)methanamine
• (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine

• Inchi： 1S/C10H12N4OS/c11-4-7-8-6-15-9(5-14(8)13-12-7)10-2-1-3-16-10/h1-3,9H,4-6,11H2
• InChI Key： MZSNWVCSLAGDMG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN2C(=C(CN)N=N2)CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: -0.8
• Topological Polar Surface Area: 94.2

Additional information on (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine

Recent Advances in the Study of (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine (CAS: 2098002-76-5)

The compound (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine (CAS: 2098002-76-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, featuring a triazolo-oxazine core, has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and structure-activity relationships (SAR), providing valuable insights for drug discovery and development.

One of the key findings from recent research is the compound's ability to interact with specific neurotransmitter receptors, including serotonin and dopamine receptors. Preliminary in vitro assays have demonstrated its high affinity and selectivity, suggesting potential applications in treating neurological disorders such as depression, anxiety, and Parkinson's disease. The presence of the thiophene moiety in its structure has been linked to enhanced binding interactions, as evidenced by molecular docking studies and X-ray crystallography data.

In addition to its CNS activity, (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine has shown promise in oncology research. Recent studies have highlighted its role as a kinase inhibitor, particularly targeting proteins involved in cell proliferation and apoptosis. For instance, in vitro experiments with cancer cell lines have revealed its efficacy in inhibiting the activity of certain tyrosine kinases, which are often overexpressed in malignant tumors. These findings open new avenues for the development of targeted cancer therapies.

The synthetic accessibility of this compound has also been a focus of recent investigations. Researchers have developed optimized routes for its production, emphasizing green chemistry principles to improve yield and reduce environmental impact. One notable approach involves a one-pot multicomponent reaction, which simplifies the synthesis and enhances scalability. These advancements are critical for facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies.

In conclusion, (6-(Thiophen-2-yl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazin-3-yl)methanamine represents a versatile scaffold with significant potential in both CNS and oncology applications. Continued exploration of its mechanisms of action and therapeutic utility will be essential for translating these findings into clinical benefits. The integration of computational modeling, high-throughput screening, and advanced synthetic techniques will further accelerate its development as a lead compound in drug discovery.